A high activity mesoporous Pt@KIT-6 nanocomposite for selective hydrogenation of halogenated nitroarenes in a continuous-flow microreactor†
Nanoscale Advances Pub Date: 2023-09-14 DOI: 10.1039/D3NA00437F
Abstract
In this study, we designed a Pt@KIT-6 nanocomposite prepared by impregnating platinum nanoparticles on the nanopores of the KIT-6 mesoporous material. This Pt@KIT-6 nanocomposite was used as a catalyst in a micro fixed bed reactor (MFBR) for the continuous-flow hydrogenation of halogenated nitroarenes, which demonstrates three advantages. First, the Pt@KIT-6 nanocomposite has a stable mesoporous nanostructure, which effectively enhances the active site and hydrogen adsorption capacity. The uniformly distributed pore structure and large specific surface area were confirmed by electron microscopy and N2 physisorption, respectively. In addition, the aggregation of the loaded metal was avoided, which facilitated the maintenance of high activity and selectivity. The conversion and selectivity reached 99% within 5.0 minutes at room temperature (20 °C). Furthermore, the continuous-flow microreactor allows precise control and timely transfer of the reaction system, reducing the impact of haloid acids. The activity and selectivity of the Pt@KIT-6 nanocomposite showed virtually no degradation after 24 hours of continuous operation of the entire continuous-flow system. Overall, the Pt@KIT-6 nanocomposite showed good catalysis for the hydrogenation of halogenated nitroarenes in the continuous-flow microreactor. This work provides insights into the rational design of a highly active and selective catalyst for selective hydrogenation systems.
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Journal Name：Nanoscale Advances
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2,5-Furandione, 3-(acetyloxy)-
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